Cas no 771523-32-1 (3-Amino-3-(oxolan-3-yl)propanamide)

• Product Name: 3-Amino-3-(oxolan-3-yl)propanamide
• CAS No: 771523-32-1
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5715305
• PubChem ID: 62314529
• Update Time: 2025-10-28

3-Amino-3-(oxolan-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• APFKUILWHYNEMI-UHFFFAOYSA-N
• 3-amino-3-(tetrahydrofuran-3-yl)propanamide
• 771523-32-1
• 3-amino-3-(oxolan-3-yl)propanamide
• SCHEMBL15774528
• AKOS011598486
• EN300-1287880
• 3-Furanpropanamide, β-aminotetrahydro-
• 3-Amino-3-(oxolan-3-yl)propanamide

• Inchi： 1S/C7H14N2O2/c8-6(3-7(9)10)5-1-2-11-4-5/h5-6H,1-4,8H2,(H2,9,10)
• InChI Key： APFKUILWHYNEMI-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(CC(N)=O)N

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 368.1±17.0 °C(Predicted)
• pka: 16.28±0.40(Predicted)

Additional information on 3-Amino-3-(oxolan-3-yl)propanamide

Introduction to 3-Amino-3-(oxolan-3-yl)propanamide (CAS No. 771523-32-1) and Its Emerging Applications in Chemical Biology

3-Amino-3-(oxolan-3-yl)propanamide, identified by the Chemical Abstracts Service Number (CAS No.) 771523-32-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique combination of an amide group and an oxolane ring, presents a versatile scaffold for the development of novel bioactive agents. The oxolane moiety, in particular, introduces rigidity and specific spatial orientation, making it a valuable component in designing molecules with tailored biological properties.

The significance of 3-Amino-3-(oxolan-3-yl)propanamide lies in its potential to serve as a key intermediate in synthetic chemistry, enabling the construction of more complex derivatives with enhanced pharmacological activity. Recent advancements in medicinal chemistry have highlighted its utility in generating inhibitors targeting various biological pathways, including those implicated in metabolic disorders and inflammatory diseases. The amide functionality not only contributes to the compound's solubility and stability but also allows for further derivatization, facilitating the exploration of diverse chemical space.

In the realm of drug discovery, the oxolane ring has been increasingly recognized for its ability to mimic natural amino acid structures, thereby enhancing binding affinity to biological targets. This feature is particularly relevant in the design of protease inhibitors, where precise spatial constraints are critical for optimal enzyme inhibition. The incorporation of 3-Amino-3-(oxolan-3-yl)propanamide into drug candidates has shown promise in preclinical studies, demonstrating efficacy in models of cancer and neurodegenerative diseases. These findings underscore the compound's potential as a building block for next-generation therapeutics.

Recent studies have also explored the role of 3-Amino-3-(oxolan-3-yl)propanamide in modulating enzyme activity through allosteric inhibition. By leveraging the structural flexibility of the oxolane ring, researchers have been able to design molecules that interact with enzymes at sites distinct from their active pockets. This approach has opened new avenues for addressing resistance mechanisms associated with existing drugs, thereby expanding therapeutic options for patients. The compound's ability to engage with biological targets in novel ways highlights its importance as a pharmacological tool.

The synthesis of 3-Amino-3-(oxolan-3-yl)propanamide represents another area of interest within synthetic organic chemistry. The development of efficient synthetic routes allows for scalable production, which is essential for both academic research and industrial applications. Modern methodologies, such as transition-metal-catalyzed reactions and biocatalytic approaches, have been employed to streamline the synthesis process, reducing costs and improving yields. These advancements not only make the compound more accessible but also pave the way for further structural diversification.

From a computational chemistry perspective, 3-Amino-3-(oxolan-3-yl)propanamide has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into the compound's binding mode and affinity, guiding rational drug design efforts. The integration of machine learning algorithms has further enhanced our understanding of structure-activity relationships (SARs), enabling the prediction of novel derivatives with improved biological profiles. Such computational approaches are indispensable in modern drug discovery pipelines.

The versatility of 3-Amino-3-(oxolan-3-yl)propanamide extends beyond its applications in small-molecule drug development. It has also been utilized as a chiral building block in asymmetric synthesis, where enantiopure compounds are crucial for pharmaceutical applications. The oxolane ring's inherent chirality allows for the generation of enantiomerically enriched derivatives, which exhibit enhanced selectivity and reduced side effects compared to racemic mixtures. This aspect underscores the compound's broad utility across multiple disciplines within chemical biology.

In conclusion, 3-Amino-3-(oxolan-3-yl)propanamide (CAS No. 771523-32-1) stands out as a multifaceted compound with significant potential in pharmaceutical research and chemical biology. Its unique structural features enable diverse applications, from drug discovery to synthetic chemistry, making it a valuable asset for researchers aiming to develop innovative therapeutic agents. As our understanding of biological systems continues to evolve, compounds like 3-Amino-3-(oxolan-3-yloxy)propanamide will undoubtedly play a pivotal role in shaping the future of medicine.